Cas no 1223168-56-6 (4-(2,5-dimethylfuran-3-carbonyl)thiomorpholine)

• Product Name: 4-(2,5-dimethylfuran-3-carbonyl)thiomorpholine
• CAS No: 1223168-56-6
• MF: C₁₁H₁₅NO₂S
• MW: 225.30730175972
• CID: 5320508
• Update Time: 2025-07-22

4-(2,5-dimethylfuran-3-carbonyl)thiomorpholine Chemical and Physical Properties

Names and Identifiers

• (2,5-dimethylfuran-3-yl)(thiomorpholino)methanone
• (2,5-dimethylfuran-3-yl)-thiomorpholin-4-ylmethanone
• Z437579068
• 4-(2,5-dimethylfuran-3-carbonyl)thiomorpholine

• Inchi： 1S/C11H15NO2S/c1-8-7-10(9(2)14-8)11(13)12-3-5-15-6-4-12/h7H,3-6H2,1-2H3
• InChI Key： XBXQMOLZZQVCJM-UHFFFAOYSA-N
• SMILES： S1CCN(C(C2C=C(C)OC=2C)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 241
• XLogP3: 1.7
• Topological Polar Surface Area: 58.8

Additional information on 4-(2,5-dimethylfuran-3-carbonyl)thiomorpholine

Introduction to 4-(2,5-dimethylfuran-3-carbonyl)thiomorpholine (CAS No: 1223168-56-6)

4-(2,5-dimethylfuran-3-carbonyl)thiomorpholine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 1223168-56-6, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications. The unique structural features of this compound, particularly the presence of a dimethylfuran-3-carbonyl moiety linked to a thiomorpholine ring, contribute to its distinctive chemical properties and reactivity, which are being exploited in various synthetic and pharmacological contexts.

The dimethylfuran-3-carbonyl group is a key functional moiety in this molecule, contributing to its ability to participate in diverse chemical reactions such as condensation, cyclization, and oxidation processes. This functionality is particularly valuable in the synthesis of more complex heterocyclic compounds, which are often the backbone of modern pharmaceuticals. The thiomorpholine ring, on the other hand, introduces a sulfur atom into the molecular framework, which can influence both the electronic properties and the biological interactions of the compound. Such structural elements are frequently employed in drug design to enhance binding affinity and metabolic stability.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds featuring both furan and thiomorpholine moieties. These structural motifs have been shown to exhibit a range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. For instance, derivatives of 4-(2,5-dimethylfuran-3-carbonyl)thiomorpholine have been investigated for their ability to interact with specific biological targets, such as enzymes and receptors involved in disease pathways. Preliminary studies suggest that this compound may possess inhibitory effects on certain enzymes implicated in cancer progression, making it a promising candidate for further development.

The synthesis of 4-(2,5-dimethylfuran-3-carbonyl)thiomorpholine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of the dimethylfuran-3-carbonyl precursor through condensation reactions involving appropriate aldehydes or ketones. Subsequent functionalization introduces the thiomorpholine ring through nucleophilic substitution or cyclization reactions. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions, have been employed to improve the efficiency and selectivity of these transformations. The final product is then purified using chromatographic methods or recrystallization to obtain the desired compound in high purity for subsequent biological evaluation.

The biological evaluation of 4-(2,5-dimethylfuran-3-carbonyl)thiomorpholine has revealed several intriguing properties that warrant further investigation. In vitro studies have demonstrated that this compound can modulate the activity of target enzymes with high specificity. For example, it has been shown to inhibit certain kinases that are overactive in cancer cells, potentially leading to therapeutic benefits. Additionally, the compound exhibits good solubility in aqueous media, which is an important factor for drug bioavailability. This property makes it suitable for formulation into various dosage forms for clinical use.

One of the most exciting aspects of research on 4-(2,5-dimethylfuran-3-carbonyl)thiomorpholine is its potential as a scaffold for drug discovery. By modifying different parts of its molecular structure, chemists can generate libraries of derivatives with tailored biological activities. This approach allows for the systematic exploration of structure-activity relationships (SAR), enabling researchers to identify more potent and selective drug candidates. The versatility of this compound makes it an attractive starting point for developing novel therapeutics targeting various diseases.

The role of computational chemistry in studying 4-(2,5-dimethylfuran-3-carbonyl)thiomorpholine cannot be overstated. Molecular modeling techniques have been instrumental in predicting the binding modes of this compound with its target proteins and in optimizing its structure for improved efficacy. By leveraging computational methods such as molecular dynamics simulations and quantum mechanical calculations, researchers can gain insights into the interactions between this molecule and biological targets at an atomic level. These insights are crucial for guiding experimental efforts and accelerating the discovery process.

Future directions in the research on 4-(2,5-dimethylfuran-3-carbonyl)thiomorpholine include exploring its potential in vivo effects through preclinical animal models. Such studies will provide valuable data on its safety profile and therapeutic efficacy before human trials can be initiated. Additionally, investigating its mechanisms of action will help elucidate how it interacts with biological systems at a molecular level. This understanding is essential for developing rational strategies to enhance its pharmacological effects and minimize any potential side effects.

The development of novel pharmaceuticals is a complex and collaborative effort that involves chemists, biologists, pharmacologists, and clinicians working together to bring new treatments to patients worldwide. Compounds like 4-(2,5-dimethylfuran-3-carbonyl)thiomorpholine, with their unique structural features and promising biological activities, represent important contributions to this ongoing endeavor. As research continues to uncover new possibilities for this compound and related derivatives, it holds great promise for addressing unmet medical needs and improving patient outcomes.